methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate

• Molecular Formula: C14H13N3O2S
• Molecular Weight: 287.34 g/mol
• IUPAC Name: methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)pyrazole-4-carboxylate
• InChI: InChI=1S/C14H13N3O2S/c1-8-5-4-6-11-12(8)16-14(20-11)17-9(2)10(7-15-17)13(18)19-3/h4-7H,1-3H3
• InChI Key: JFAGOPWCRXBSAO-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC=C1)SC(=N2)N3C(=C(C=N3)C(=O)OC)C

Description

Methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is a chemical compound with various scientific research applications. It is a pyrazole-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of Methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in the inflammatory response, such as cyclooxygenase and lipoxygenase. It may also act by inhibiting the growth of cancer cells and the activity of microbial enzymes.
Biochemical and Physiological Effects:
Methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and prostaglandins. It has also been shown to inhibit the growth of cancer cells and the activity of microbial enzymes. Additionally, it has been shown to have antioxidant properties and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

Methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize and purify. Additionally, it has been shown to have a wide range of potential applications. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use for specific applications.

Future Directions

For research include studying its potential use as a therapeutic agent for Alzheimer's disease and Parkinson's disease, as well as further elucidating its mechanism of action and optimizing its use for specific applications.

Synthesis Methods

Methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate has been synthesized using various methods. One of the most common methods is the reaction of 4-methyl-1,3-benzothiazol-2-amine with 5-methyl-1H-pyrazole-4-carboxylic acid and methyl chloroformate. The reaction takes place in the presence of a base and a solvent. The product is then purified using different techniques such as column chromatography or recrystallization.

Scientific Research Applications

Methyl 5-methyl-1-(4-methyl-1,3-benzothiazol-2-yl)-1H-pyrazole-4-carboxylate has various scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, antitumor agent, and antimicrobial agent. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.